Cas no 140622-64-6 (Methanone, (oxydi-4,1-phenylene)bis[(2,4,6-trimethylphenyl)-)

Methanone, (oxydi-4,1-phenylene)bis[(2,4,6-trimethylphenyl)- structure
140622-64-6 structure
Product Name:Methanone, (oxydi-4,1-phenylene)bis[(2,4,6-trimethylphenyl)-
CAS No:140622-64-6
MF:C32H30O3
MW:462.578809261322
CID:1307404
PubChem ID:15737671
Update Time:2025-04-20

Methanone, (oxydi-4,1-phenylene)bis[(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • [4-[4-(2,4,6-trimethylbenzoyl)phenoxy]phenyl]-(2,4,6-trimethylphenyl)methanone
    • DTXSID80577700
    • 140622-64-6
    • [Oxydi(4,1-phenylene)]bis[(2,4,6-trimethylphenyl)methanone]
    • Methanone, (oxydi-4,1-phenylene)bis[(2,4,6-trimethylphenyl)-
    • Inchi: 1S/C32H30O3/c1-19-15-21(3)29(22(4)16-19)31(33)25-7-11-27(12-8-25)35-28-13-9-26(10-14-28)32(34)30-23(5)17-20(2)18-24(30)6/h7-18H,1-6H3
    • InChI Key: UPOJRYDDLXFZRX-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)C(C1C(C)=CC(C)=CC=1C)=O)C1C=CC(=CC=1)C(C1C(C)=CC(C)=CC=1C)=O

Computed Properties

  • Exact Mass: 462.2196
  • Monoisotopic Mass: 462.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 630
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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